Cas no 2171861-83-7 ({3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine)
{3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- {3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine
- {3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine
- 2171861-83-7
- EN300-1586942
-
- Inchi: 1S/C15H21NO2/c1-16-9-2-10-18-15-5-3-13(4-6-15)14-7-11-17-12-8-14/h3-7,16H,2,8-12H2,1H3
- InChI Key: VHVVAAAIOVTOBV-UHFFFAOYSA-N
- SMILES: O1CC=C(C2C=CC(=CC=2)OCCCNC)CC1
Computed Properties
- Exact Mass: 247.157228913g/mol
- Monoisotopic Mass: 247.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 30.5Ų
{3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1586942-0.05g |
{3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine |
2171861-83-7 | 0.05g |
$972.0 | 2023-05-23 | ||
| Enamine | EN300-1586942-0.1g |
{3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine |
2171861-83-7 | 0.1g |
$1019.0 | 2023-05-23 | ||
| Enamine | EN300-1586942-0.25g |
{3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine |
2171861-83-7 | 0.25g |
$1065.0 | 2023-05-23 | ||
| Enamine | EN300-1586942-0.5g |
{3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine |
2171861-83-7 | 0.5g |
$1111.0 | 2023-05-23 | ||
| Enamine | EN300-1586942-1.0g |
{3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine |
2171861-83-7 | 1g |
$1157.0 | 2023-05-23 | ||
| Enamine | EN300-1586942-2.5g |
{3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine |
2171861-83-7 | 2.5g |
$2268.0 | 2023-05-23 | ||
| Enamine | EN300-1586942-5.0g |
{3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine |
2171861-83-7 | 5g |
$3355.0 | 2023-05-23 | ||
| Enamine | EN300-1586942-10.0g |
{3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine |
2171861-83-7 | 10g |
$4974.0 | 2023-05-23 | ||
| Enamine | EN300-1586942-50mg |
{3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine |
2171861-83-7 | 50mg |
$972.0 | 2023-09-24 | ||
| Enamine | EN300-1586942-100mg |
{3-[4-(3,6-dihydro-2H-pyran-4-yl)phenoxy]propyl}(methyl)amine |
2171861-83-7 | 100mg |
$1019.0 | 2023-09-24 |
{3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on {3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine
Introducing {3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine (CAS No. 2171861-83-7): A Compound with Promising Applications in Modern Medicinal Chemistry
{3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine} is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. With a CAS number of 2171861-83-7, this compound represents a convergence of innovative chemical design and biological activity, making it a subject of intense research interest. The molecular structure of this compound incorporates a phenoxypropyl moiety linked to a methylamine group, with the presence of a 3,6-dihydro-2H-pyran ring system adding an extra layer of complexity and functionality. This intricate arrangement not only contributes to the compound's distinct chemical properties but also opens up possibilities for its use in various pharmacological contexts.
The significance of {3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine lies in its potential as a building block for the development of novel therapeutic agents. The phenoxypropyl group is known for its ability to enhance binding affinity and selectivity, while the methylamine moiety introduces basicity, which can be crucial for interactions with biological targets. The 3,6-dihydro-2H-pyran ring system further adds to the compound's versatility, enabling modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of {3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine with various biological targets. Studies have indicated that this compound exhibits promising binding properties with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational studies suggest that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases ranging from cancer to inflammatory disorders. These findings underscore the potential of this compound as a lead molecule for drug discovery efforts.
The incorporation of the 3,6-dihydro-2H-pyran ring into the molecular framework of {3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine is particularly noteworthy. This heterocyclic structure is known to enhance solubility and metabolic stability, which are essential attributes for any drug candidate. By leveraging this structural feature, researchers can develop derivatives that maintain high bioavailability while minimizing off-target effects. This has opened up new avenues for designing molecules that are both effective and safe.
In addition to its structural advantages, {3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine has shown intriguing properties in vitro. Preliminary experiments have demonstrated its ability to modulate certain signaling pathways by interacting with specific proteins and enzymes. These interactions could potentially lead to therapeutic benefits in conditions where dysregulation of these pathways plays a key role. For example, studies have hinted at its potential role in modulating inflammatory responses by interacting with cyclooxygenase (COX) enzymes and other mediators of inflammation.
The development of novel drug candidates often involves iterative optimization processes to enhance efficacy and reduce toxicity. {3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine serves as an excellent starting point for such endeavors due to its versatile structure. Researchers can systematically modify various parts of the molecule while retaining its core pharmacophore to explore new pharmacological profiles. This approach has been successful in other areas of medicinal chemistry, where slight modifications have led to significant improvements in drug candidates.
The use of modern synthetic techniques has further facilitated the exploration of derivatives based on {3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthesis routes. These innovations not only reduce the environmental impact of drug development but also allow for faster screening of potential candidates. As a result, researchers can now access a wider array of derivatives more quickly than ever before.
Looking ahead, the future prospects for {3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine are promising. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its potential in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors by combining expertise and resources. Such partnerships can lead to faster translation of laboratory findings into clinical applications.
The compound's unique structural features also make it an attractive candidate for studying structure-function relationships in medicinal chemistry. By understanding how changes in its molecular structure affect its biological activity, researchers can gain valuable insights into general principles that govern drug design. These insights can then be applied to other areas of pharmaceutical research, ultimately leading to more effective therapeutic strategies.
In conclusion,{3}-4-{(3{subscript}6}-dihydro{subscript}2{subscript}H{subscript}-pyran{subscript}-4{subscript}yloxy){subscript}-phenoxypропил}{subscript}{left parenthesis}{subscript}метиламин{right parenthesis} (CAS No.{subscript}2171861{subscript}-83{subscript}-7{right subscript}) represents a significant advancement in medicinal chemistry due to its innovative structure and potential therapeutic applications{period}. Its unique combination of structural features positions it as a promising candidate for further research aimed at developing novel therapeutic agents{period}. As our understanding of biological systems continues to evolve{comma} compounds like this one will play an increasingly important role in addressing complex diseases{period}
2171861-83-7 ({3-4-(3,6-dihydro-2H-pyran-4-yl)phenoxypropyl}(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)